Cas no 797775-15-6 (N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 797775-15-6
• MF: C₁₆H₁₉N₃O₄S₃
• MW: 413.534759759903
• CID: 6535994
• Update Time: 2025-07-09

N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-(4-(1-(methylsulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Ethanesulfonamide, N-[4-[4,5-dihydro-1-(methylsulfonyl)-5-(2-thienyl)-1H-pyrazol-3-yl]phenyl]-

• Inchi： 1S/C16H19N3O4S3/c1-3-26(22,23)18-13-8-6-12(7-9-13)14-11-15(16-5-4-10-24-16)19(17-14)25(2,20)21/h4-10,15,18H,3,11H2,1-2H3
• InChI Key： DQMSPSVWMUYVIF-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(C2CC(C3SC=CC=3)N(S(C)(=O)=O)N=2)C=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Comprehensive Analysis of N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS 797775-15-6)

The compound N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS 797775-15-6) is a highly specialized sulfonamide derivative with a unique molecular structure. Its thiophene and pyrazole moieties make it a subject of significant interest in pharmaceutical and materials science research. This compound's methanesulfonyl and ethane-1-sulfonamide groups contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent advancements in heterocyclic chemistry have highlighted the importance of compounds like N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its potential in treating inflammatory and metabolic disorders. The presence of both sulfonamide and thiophene rings enhances its bioavailability and binding affinity, making it a promising candidate for further development.

In the context of green chemistry, the synthesis of CAS 797775-15-6 has been optimized to reduce environmental impact. Modern techniques such as microwave-assisted synthesis and catalytic hydrogenation have improved yield and purity. This aligns with the growing demand for sustainable pharmaceutical intermediates, a topic frequently searched in academic and industrial circles.

The pharmacokinetic properties of N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide are under investigation, with preliminary studies suggesting favorable ADME profiles (Absorption, Distribution, Metabolism, Excretion). Its logP value and hydrogen bond donor/acceptor count indicate potential for blood-brain barrier penetration, a key consideration in central nervous system (CNS) drug design.

From a material science perspective, the thiophene-containing structure of this compound shows promise in organic electronics. Its conjugated system and electron-withdrawing sulfonamide groups make it a candidate for organic semiconductors and photovoltaic materials. This application is particularly relevant given the current focus on renewable energy technologies.

Quality control of CAS 797775-15-6 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions and thermal stress is a critical parameter for formulation development. These aspects are frequently queried in pharmaceutical forums and research databases.

In conclusion, N-{4-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide represents a versatile compound with multidisciplinary applications. Its unique chemical features and evolving research landscape make it a compelling subject for both academic and industrial investigations, particularly in the era of precision medicine and sustainable chemistry.